Cas no 263012-21-1 (Propanedinitrile,2-[1-amino-3-(dimethylamino)-2-propen-1-ylidene]-)

Propanedinitrile,2-[1-amino-3-(dimethylamino)-2-propen-1-ylidene]- structure
263012-21-1 structure
Product Name:Propanedinitrile,2-[1-amino-3-(dimethylamino)-2-propen-1-ylidene]-
CAS No:263012-21-1
MF:C8H10N4
MW:162.19180059433
CID:247533
PubChem ID:71436505
Update Time:2025-04-19

Propanedinitrile,2-[1-amino-3-(dimethylamino)-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[1-amino-3-(dimethylamino)-2-propen-1-ylidene]-
    • Propanedinitrile,[1-amino-3-(dimethylamino)-2-propenylidene]- (9CI)
    • 263012-21-1
    • Propanedinitrile,[1-amino-3-(dimethylamino)-2-propenylidene]-(9ci)
    • Inchi: 1S/C8H10N4/c1-12(2)4-3-8(11)7(5-9)6-10/h3-4H,11H2,1-2H3
    • InChI Key: OTRWVKHPGSJCCZ-UHFFFAOYSA-N
    • SMILES: N(C)(C)C=C/C(=C(/C#N)\C#N)/N

Computed Properties

  • Exact Mass: 162.090546336g/mol
  • Monoisotopic Mass: 162.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0
  • Topological Polar Surface Area: 76.8Ų
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